(5-(2-(Ethylsulfonyl)propan-2-yl)pyridin-3-yl)boronic acid

• Molecular Formula: C10H16BNO4S
• Molecular Weight: 257.12 g/mol
• IUPAC Name: [5-(2-ethylsulfonylpropan-2-yl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C10H16BNO4S/c1-4-17(15,16)10(2,3)8-5-9(11(13)14)7-12-6-8/h5-7,13-14H,4H2,1-3H3
• InChI Key: RXHCTXOAYLNYMZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1)C(C)(C)S(=O)(=O)CC)(O)O

Description

(5-(2-(Ethylsulfonyl)propan-2-yl)pyridin-3-yl)boronic acid is a useful research compound. Its molecular formula is C10H16BNO4S and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vial containing the title compound from Example 62 Step D (0.030 g, 0.103 mmol), bis(pinacolato)diboron (0.052 g, 0.205 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.019 g, 0.021 mmol), tricyclohexylphosphine (0.012 g, 0.041 mmol) and potassium acetate (0.030 g, 0.308 mmol) in 1,4-dioxane (0.510 mL) was flushed with nitrogen, sealed tightly and heated to 80° C. overnight. The reaction was then passed through a syringe filter and concentrated under reduced pressure to provide the title compound: LCMS m/z 258.29 [M+H]+.